N-(2,5-dichlorophenyl)-4-propoxybenzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-propoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-2-9-21-13-6-3-11(4-7-13)16(20)19-15-10-12(17)5-8-14(15)18/h3-8,10H,2,9H2,1H3,(H,19,20)
• InChI Key: GIVAFLHLPQHOQA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,5-dichlorophenyl)-4-propoxybenzamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It was first synthesized in the 1980s as a potential treatment for cardiovascular diseases, but it has since been widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

N-(2,5-dichlorophenyl)-4-propoxybenzamide acts as a competitive antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the body. By blocking the binding of adenosine to the receptor, N-(2,5-dichlorophenyl)-4-propoxybenzamide inhibits the downstream signaling pathways that are activated by adenosine, leading to a decrease in the physiological effects of adenosine.
Biochemical and Physiological Effects:
Studies have shown that N-(2,5-dichlorophenyl)-4-propoxybenzamide can modulate a wide range of physiological and biochemical processes, including cardiovascular function, respiratory function, pain perception, and inflammation. For example, N-(2,5-dichlorophenyl)-4-propoxybenzamide has been shown to reduce blood pressure and heart rate in animal models of hypertension, as well as to improve respiratory function in animal models of asthma.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dichlorophenyl)-4-propoxybenzamide in scientific research is its high selectivity for the adenosine A1 receptor, which allows researchers to study the specific effects of blocking this receptor without affecting other adenosine receptors. However, one limitation of using N-(2,5-dichlorophenyl)-4-propoxybenzamide is that it can have off-target effects on other receptors or enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving N-(2,5-dichlorophenyl)-4-propoxybenzamide. For example, researchers could study the effects of N-(2,5-dichlorophenyl)-4-propoxybenzamide on other physiological and pathological processes, such as cancer progression, neurodegenerative diseases, and drug addiction. Additionally, researchers could develop new compounds that are based on the structure of N-(2,5-dichlorophenyl)-4-propoxybenzamide but have improved selectivity and potency for the adenosine A1 receptor.

Synthesis Methods

N-(2,5-dichlorophenyl)-4-propoxybenzamide can be synthesized through a multi-step process involving the reaction of 2,5-dichloroaniline with propionyl chloride, followed by the reaction of the resulting product with 4-hydroxybenzoic acid. The final compound is then purified through recrystallization.

Scientific Research Applications

N-(2,5-dichlorophenyl)-4-propoxybenzamide has been used extensively in scientific research to study the role of adenosine receptors in various physiological and pathological processes. It has been shown to be a potent and selective antagonist of the adenosine A1 receptor, which is involved in the regulation of cardiovascular, respiratory, and central nervous system functions.